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Compound of Interest

Compound Name: CP-640186

CAS No.: 591778-68-6

Cat. No.: B1216025

Get Quote

Technical Support Center: CP-640186
Welcome to the technical support center for CP-640186. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists,

and drug development professionals in their cellular assays involving this potent Acetyl-CoA

Carboxylase (ACC) inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of CP-640186?

CP-640186 is a potent, isozyme-nonselective inhibitor of both ACC1 and ACC2.[1][2][3] It

functions as a reversible, allosteric inhibitor that is uncompetitive with respect to ATP and non-

competitive with acetyl-CoA, citrate, and bicarbonate.[1] The primary effect of CP-640186 is the

reduction of malonyl-CoA levels, which in turn inhibits fatty acid synthesis and stimulates fatty

acid oxidation.[4][5]

Q2: Are there any known off-target effects of CP-640186?
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While comprehensive public data on the broad off-target screening of CP-640186 is limited,

some studies have reported effects that may not be directly linked to its canonical role in lipid

metabolism. One notable observation is the compound's ability to increase α-tubulin acetylation

in platelets, which is associated with impaired platelet aggregation.[6][7] This effect appears to

be independent of its impact on fatty acid synthesis. Researchers should be aware of this

potential off-target activity when interpreting results in relevant cell types.

Q3: My cells are showing unexpected phenotypes after CP-640186 treatment that don't seem

related to fatty acid metabolism. What could be the cause?

If you observe unexpected cellular phenotypes, consider the following possibilities:

On-target effects in a novel context: Inhibition of ACC can have wide-ranging consequences

beyond simple changes in lipid levels. For example, the observed antiviral activity of CP-
640186 against Dengue and Zika viruses is attributed to the host cell's lipid metabolism

being crucial for viral replication.[4]

The tubulin acetylation effect: As mentioned in the previous question, CP-640186 has been

shown to increase tubulin acetylation.[6][7] This could impact microtubule dynamics, cell

division, and intracellular transport.

General cellular stress: At high concentrations or with prolonged exposure, any small

molecule inhibitor can induce cellular stress responses. It is crucial to determine the optimal

concentration and incubation time for your specific cell line.

Q4: I am observing a decrease in cell proliferation after treating my cancer cell line with CP-
640186. Is this an expected on-target effect?

Yes, this is a plausible on-target effect. Many cancer cells exhibit increased de novo fatty acid

synthesis to support rapid proliferation and membrane production. By inhibiting ACC, CP-
640186 can disrupt this process and lead to reduced cell growth. For example, a decrease in

cell number of approximately 30% was observed in H460 cells after 48 hours of treatment with

20 µM CP-640186.[8]
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Issue Possible Cause Recommended Action

Inconsistent results between

experiments

1. Variability in compound

preparation. 2. Cell passage

number and confluency. 3.

Differences in incubation time

or concentration.

1. Prepare fresh stock

solutions of CP-640186 in a

suitable solvent like DMSO

and store appropriately. 2. Use

cells within a consistent

passage number range and

ensure similar confluency at

the time of treatment. 3.

Perform dose-response and

time-course experiments to

determine optimal conditions

for your assay.

Observed toxicity at expected

effective concentrations

1. Cell line sensitivity. 2. High

solvent concentration. 3.

Potential for off-target toxicity.

1. Perform a cell viability assay

(e.g., MTT or trypan blue

exclusion) to determine the

cytotoxic concentration for your

specific cell line. 2. Ensure the

final concentration of the

solvent (e.g., DMSO) is below

the toxic threshold for your

cells (typically <0.1%). 3.

Consider using a structurally

distinct ACC inhibitor as a

control to see if the toxicity is

target-related.

No effect observed at

published concentrations

1. Compound degradation. 2.

Low expression or activity of

ACC in the cell line. 3. Rapid

metabolism of the compound

by the cells.

1. Verify the integrity of your

CP-640186 stock. 2. Confirm

the expression of ACC1 and/or

ACC2 in your cell line via

Western blot or qPCR. 3.

Measure malonyl-CoA levels to

confirm target engagement.

Unexpected changes in

microtubule-related processes

Potential off-target effect on

tubulin acetylation.

1. Assess the acetylation

status of α-tubulin via Western
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blot. 2. Use a structurally

unrelated tubulin acetylation

inhibitor or activator as a

control to dissect the observed

phenotype.

Quantitative Data Summary
Table 1: In Vitro Potency of CP-640186

Target Species IC50 Assay Conditions

ACC1 Rat (liver) 53 nM Biochemical assay

ACC2 Rat (skeletal muscle) 61 nM Biochemical assay

Data sourced from multiple references.[1][2][3][8]

Table 2: Cellular Activity of CP-640186
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Cell Line Assay Endpoint EC50 / Effect
Incubation
Time

HepG2
Fatty Acid

Synthesis
Inhibition EC50 of 0.62 µM Not Specified

HepG2
Triglyceride

Synthesis
Inhibition EC50 of 1.8 µM Not Specified

C2C12
Fatty Acid

Oxidation
Stimulation EC50 of 57 nM 2 hours

H460 Cell Growth Inhibition
~30% decrease

at 20 µM
48 hours

BHK-21
Dengue Virus

Replication
Inhibition

IC50 of 0.96 µM

to 1.69 µM for

different

serotypes

Not Specified

BHK-21
Zika Virus

Replication
Inhibition IC50 of 1.27 µM Not Specified

Data compiled from multiple sources.[4][8]

Experimental Protocols
Protocol 1: Western Blot for α-Tubulin Acetylation
This protocol is adapted from studies investigating the effect of CP-640186 on platelet proteins.

[6][7]

Cell Lysis:

Treat cells with CP-640186 at the desired concentration and for the appropriate time.

Wash cells with ice-cold PBS.

Lyse cells in RIPA buffer supplemented with protease and deacetylase inhibitors (e.g.,

trichostatin A and sodium butyrate).
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Centrifuge to pellet cell debris and collect the supernatant.

Protein Quantification:

Determine the protein concentration of the lysates using a BCA or Bradford assay.

SDS-PAGE and Transfer:

Denature protein lysates by boiling in Laemmli buffer.

Load equal amounts of protein onto an SDS-polyacrylamide gel and perform

electrophoresis.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Immunoblotting:

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with a primary antibody against acetylated α-tubulin overnight at

4°C.

Wash the membrane with TBST.

Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane with TBST.

Detection:

Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the

blot.

Normalize the acetylated α-tubulin signal to total α-tubulin or a loading control like

GAPDH.

Protocol 2: Cell Viability Assay (MTT)
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Cell Seeding:

Seed cells in a 96-well plate at a density that will ensure they are in the exponential growth

phase at the end of the experiment.

Allow cells to adhere overnight.

Compound Treatment:

Treat cells with a serial dilution of CP-640186. Include a vehicle control (e.g., DMSO).

Incubation:

Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).

MTT Addition:

Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the

formation of formazan crystals.

Solubilization:

Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to

dissolve the formazan crystals.

Absorbance Measurement:

Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Data Analysis:

Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-

response curve to determine the IC50 value.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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